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Compound of Interest

Compound Name: 2-Hydroxy-6-methylpyridine

Cat. No.: B103643 Get Quote

Proper management and disposal of 2-Hydroxy-6-methylpyridine are critical for ensuring

laboratory safety and environmental protection. This guide provides a comprehensive, step-by-

step procedure for researchers, scientists, and drug development professionals to handle and

dispose of this chemical responsibly, in accordance with general laboratory safety protocols

and hazardous waste regulations.

Hazard Identification and Classification
Before handling or disposing of 2-Hydroxy-6-methylpyridine, it is essential to be aware of its

hazards. This chemical should be treated as a hazardous waste unless confirmed otherwise by

your institution's Environmental Health & Safety (EHS) department.[1]
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Property Information

Synonyms 6-Methyl-2-pyridinol, 6-Methyl-2-pyridone

CAS Number 3279-76-3

Molecular Formula C₆H₇NO

Physical Appearance Beige powder[2]

Melting Point 157-159 °C

Hazard Statements

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335).

Signal Word Warning

| Storage Class | 11 - Combustible Solids |

Step-by-Step Disposal Procedure
The following procedure outlines the required steps for the safe disposal of 2-Hydroxy-6-
methylpyridine waste.

Step 1: Waste Characterization and Segregation
Identify Waste: All unused, expired, or contaminated 2-Hydroxy-6-methylpyridine, including

solutions and materials used for spill cleanup, must be treated as hazardous waste.[1]

Segregate Waste: Do not mix 2-Hydroxy-6-methylpyridine waste with other chemical

waste streams unless you have confirmed their compatibility.[3] Incompatible materials can

cause dangerous reactions.[3] It is incompatible with strong oxidizing agents and strong

acids.[4] Store it separately to prevent hazardous reactions.[3]

Step 2: Proper Containment
Select a Container: Use a leak-proof container that is chemically compatible with pyridines.

High-density polyethylene (HDPE) containers are often preferred for chemical waste.[5][6]

Ensure the container is in good condition.[7]
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Seal the Container: Keep the waste container securely closed at all times, except when

adding waste.[6][7] This prevents the release of vapors and protects against spills.

Step 3: Accurate Labeling
All chemical waste containers must be clearly labeled to avoid accidents and ensure proper

disposal.[3]

Use a Hazardous Waste Tag: Obtain and affix a hazardous waste tag from your institution's

EHS department.[5]

Complete the Label: The label must include the following information:

The full chemical name: "2-Hydroxy-6-methylpyridine". Do not use abbreviations or

chemical formulas.[5]

A clear indication that it is "Hazardous Waste".

The specific hazards associated with the chemical (e.g., "Irritant").

For mixtures, list all chemical components and their approximate percentages.[5]

Step 4: Safe Storage (Satellite Accumulation)
Designate an Area: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA).[6][8] This area should be at or near the point of waste generation and under the

control of laboratory personnel.[6]

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to catch any potential leaks.

Accumulation Limits: Be aware of waste accumulation limits. A laboratory can typically

accumulate up to 55 gallons of hazardous waste in an SAA.[6]

Step 5: Arrange for Disposal
Contact EHS: Never dispose of 2-Hydroxy-6-methylpyridine in the regular trash or down

the sanitary sewer.[3][5][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/pdf/A_General_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b103643?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.hcienv.com/top-7-expert-guidelines-to-follow-for-proper-chemical-waste-disposal
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b103643?utm_src=pdf-body
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schedule a Pickup: Contact your institution's EHS office or a licensed hazardous waste

contractor to schedule a waste pickup.[1][5][6] Follow their specific procedures for requesting

a collection.

Step 6: Empty Container Disposal
Decontaminate: A container that has held 2-Hydroxy-6-methylpyridine must be properly

decontaminated before being discarded.

Triple Rinse: The container should be triple-rinsed with a suitable solvent (such as water or

another solvent capable of removing the residue).[1]

Collect Rinsate: The rinsate from this process is considered hazardous waste and must be

collected and disposed of with your 2-Hydroxy-6-methylpyridine waste.[1]

Final Disposal: Once triple-rinsed, deface or remove all chemical labels from the empty

container and dispose of it as regular trash, in accordance with your institution's policies.[1]

Prohibited Disposal Methods
Sink Disposal: Do NOT pour 2-Hydroxy-6-methylpyridine down the drain.[5][9] The

disposal of chemicals via the sanitary sewer is prohibited unless written permission is

granted by EHS.[5]

Trash Disposal: Do NOT place chemical waste or unrinsed empty containers in the regular

trash.[1][5]

Evaporation: Do NOT allow the chemical to evaporate in a fume hood as a method of

disposal.[1]

Spill Cleanup Protocol
In the event of a spill, follow these steps and treat all cleanup materials as hazardous waste.

Preparation: Ensure you are wearing appropriate Personal Protective Equipment (PPE),

including safety goggles, gloves (nitrile rubber is recommended), and a lab coat.[4]
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Containment: For a solid spill, sweep up the material carefully to minimize dust generation.

[10] Place the swept-up solid into a suitable, sealable container for disposal.[10]

Cleanup: Wipe the spill area with an inert absorbent material.

Disposal: All materials used for the spill cleanup (e.g., absorbent pads, contaminated gloves)

must be collected, bagged, and disposed of as hazardous waste.[1]
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Caption: Workflow for the proper disposal of 2-Hydroxy-6-methylpyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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